![molecular formula C6H2Br2FNO2 B1397248 1,3-Dibromo-2-fluoro-5-nitrobenzene CAS No. 361436-26-2](/img/structure/B1397248.png)
1,3-Dibromo-2-fluoro-5-nitrobenzene
Overview
Description
1,3-Dibromo-2-fluoro-5-nitrobenzene is an organic compound with the molecular formula C6H2Br2FNO2 . It has a molecular weight of 298.89 . It is a solid at room temperature and is used in various chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring substituted with bromine, fluorine, and nitro groups . The InChI code for this compound is 1S/C6H2Br2FNO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the available literature, compounds with similar structures are known to participate in various types of reactions, including electrophilic aromatic substitution .Scientific Research Applications
Structural and Computational Insights
1,3-Dibromo-2-fluoro-5-nitrobenzene exhibits intriguing intermolecular interactions, particularly in crystalline structures. Bosch et al. (2022) compared its structure with similar compounds, noting its self-complementary nitro-O...Br contact and π-stacked interactions. These features significantly contribute to cohesive attractions between molecules and have implications for material science and molecular engineering applications (Bosch, Bowling, & Speetzen, 2022).
Dissociative Electron Attachment Studies
This compound has been explored in the context of dissociative electron attachment (DEA). Asfandiarov et al. (2007) investigated this process in nitrobenzene derivatives, which is crucial for understanding molecular fragmentation processes in various scientific fields like atmospheric chemistry and material sciences (Asfandiarov et al., 2007).
Reaction Selectivity in Organic Synthesis
The molecule plays a role in studying reaction selectivity. Khalfina and Vlasov (2007) examined the relative mobility of nitro and fluoro substituents in benzene derivatives, providing essential insights for organic synthesis and chemical reaction mechanisms (Khalfina & Vlasov, 2007).
Nucleophilic Substitution and Molecular Transformation
The behavior of this compound in nucleophilic substitution reactions was explored by Effenberger and Streicher (1991). Their work contributes to the understanding of molecular transformations in aromatic compounds, which is significant in synthetic chemistry (Effenberger & Streicher, 1991).
Applications in Antifungal Research
In the field of pharmacology, Gershon et al. (1971) identified the antifungal properties of 1,3-dibromo-5-nitrobenzene derivatives. Such findings are pivotal in developing new antifungal agents and understanding their mechanism of action (Gershon, McNeil, Parmegiani, & Godfrey, 1971).
Microwave-Mediated Reduction in Organic Chemistry
Spencer et al. (2008) explored the microwave-mediated reduction of fluorine-containing nitroaromatics, including derivatives of this compound. Such studies advance the understanding of reaction mechanisms and conditions in organic synthesis (Spencer, Rathnam, Patel, & Anjum, 2008).
Mechanism of Action
The mechanism of action for reactions involving 1,3-Dibromo-2-fluoro-5-nitrobenzene is likely to follow the general mechanism for electrophilic aromatic substitution reactions . In the first, slow or rate-determining step, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. In the second, fast step, a proton is removed from this intermediate, yielding a substituted benzene ring .
Safety and Hazards
Properties
IUPAC Name |
1,3-dibromo-2-fluoro-5-nitrobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Br2FNO2/c7-4-1-3(10(11)12)2-5(8)6(4)9/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUGFLGHTSGQDQE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Br)F)Br)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Br2FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10718326 | |
Record name | 1,3-Dibromo-2-fluoro-5-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10718326 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.89 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
361436-26-2 | |
Record name | 1,3-Dibromo-2-fluoro-5-nitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10718326 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-Dibromo-2-fluoro-5-nitrobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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